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Compound of Interest

Compound Name: 4-Methyl-3-nitrophenol

Cat. No.: B015662 Get Quote

Technical Support Center: 4-Methyl-3-
nitrophenol
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with 4-Methyl-3-nitrophenol.

Physical and Chemical Properties
Property Value

Molecular Formula C₇H₇NO₃[1][2]

Molecular Weight 153.14 g/mol [1][3]

Appearance Pale yellow to brownish crystalline powder[1][4]

Melting Point 78-81 °C[3][5]

Boiling Point 276 °C at 760 mmHg[4]

Flash Point 125.2 °C[4]

Density 1.32 g/cm³[4]

Solubility
Slightly soluble in water. Soluble in ethyl acetate

and methanol.[4][5]

Vapor Pressure 0.000632 mmHg[1]
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Troubleshooting Guide
Q: I accidentally spilled a small amount of 4-Methyl-3-nitrophenol powder on the lab bench.

What should I do?

A: In case of a small spill, you should first ensure the area is well-ventilated and restrict access

to the location.[6] Moisten the spilled material with a damp cloth or paper towel to prevent the

generation of dust.[6] Carefully wipe up the spill and place the contaminated materials in a

sealed, labeled container for proper waste disposal.[6] Clean the spill area thoroughly with

soap and water. Always wear appropriate personal protective equipment (PPE), including

gloves, safety goggles, and a lab coat, during cleanup.[6]

Q: I am experiencing skin irritation after handling 4-Methyl-3-nitrophenol. What are the

immediate first aid steps?

A: If you experience skin irritation, immediately remove any contaminated clothing.[6] Wash the

affected skin area thoroughly with soap and plenty of water.[6] Seek medical attention if the

irritation persists or worsens.[6] It is crucial to always wear chemical-resistant gloves when

handling this compound to prevent skin contact.[6]

Q: My sample of 4-Methyl-3-nitrophenol appears darker than expected. Is it still usable?

A: A darker than expected color could indicate the presence of impurities or degradation of the

compound. While it may not necessarily be unusable for all applications, it is recommended to

assess its purity using an appropriate analytical technique (e.g., NMR, HPLC) before

proceeding with sensitive experiments. If purity is critical for your work, it is advisable to use a

fresh, properly stored sample.

Frequently Asked Questions (FAQs)
What are the primary hazards associated with 4-Methyl-3-nitrophenol?

4-Methyl-3-nitrophenol is classified as a hazardous substance. The primary hazards include:

Skin irritation: Causes skin irritation upon contact.[6]

Serious eye irritation: Can cause serious eye irritation.[6]
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Harmful to aquatic life: It has long-lasting harmful effects on aquatic life.[6]

What personal protective equipment (PPE) should I wear when working with 4-Methyl-3-
nitrophenol?

To ensure your safety, the following PPE is mandatory when handling 4-Methyl-3-nitrophenol:

Eye Protection: Chemical safety goggles or a face shield.[6]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[6]

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.[6]

Respiratory Protection: In cases where dust or aerosols may be generated, a NIOSH-

approved respirator is recommended.[6]

How should I properly store 4-Methyl-3-nitrophenol?

Store 4-Methyl-3-nitrophenol in a tightly closed container in a dry, cool, and well-ventilated

area.[6] Keep it away from incompatible materials such as strong oxidizing agents, strong

bases, acids, acid anhydrides, and acid chlorides.[7][8]

What is the correct procedure for disposing of 4-Methyl-3-nitrophenol waste?

Dispose of 4-Methyl-3-nitrophenol waste in accordance with local, state, and federal

regulations.[6] It should be treated as hazardous waste and disposed of in a designated,

labeled container. Do not dispose of it down the drain.[6]

What should I do in case of accidental eye contact with 4-Methyl-3-nitrophenol?

In case of eye contact, immediately flush the eyes with plenty of water for at least 15 minutes,

making sure to lift the upper and lower eyelids.[6] Remove contact lenses if present and easy

to do so. Continue rinsing and seek immediate medical attention.[6]

What happens if 4-Methyl-3-nitrophenol is inhaled?

If inhaled, move the person to fresh air. If they are not breathing, give artificial respiration. Seek

medical attention.[6]
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What are some incompatible materials to avoid when working with 4-Methyl-3-nitrophenol?

Avoid contact with strong oxidizing agents, strong bases, acids, acid anhydrides, and acid

chlorides.[7][8]
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Emergency Procedures

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Wear appropriate Personal Protective Equipment (PPE)
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Wash with soap and water
Eye Contact:
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Contain and clean up with absorbent material

Keep container tightly closed when not in use

Clean work area with appropriate solvent

Proceed to cleanup

Dispose of waste in a labeled hazardous waste container

Remove and properly dispose of contaminated PPE

Wash hands thoroughly

Seek medical attention if necessary
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Caption: Workflow for the safe handling of 4-Methyl-3-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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